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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930

This guide provides a comprehensive overview of the boiling point of 3,4-diethylhexane,
intended for researchers, scientists, and professionals in drug development. It covers the
physicochemical properties, the underlying principles governing its boiling point, detailed
experimental protocols for its determination, and a comparative analysis with related isomers.

Physicochemical Properties of 3,4-Diethylhexane

3,4-Diethylhexane is a branched-chain alkane with the molecular formula C10H22.[1][2][3] Its
structural arrangement significantly influences its physical properties, most notably its boiling
point. A summary of its key quantitative data is presented below.

Property Value

Molecular Formula C10H22[1][2][3]
Molecular Weight 142.28 g/mol [1][2]
Boiling Point 162 °C[1][4]
Melting Point -53.99 °C[1][4]
Density 0.75 g/lcm3[1][4]
Refractive Index 1.4190-1.4210[1][4]
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Theoretical Framework: Factors Influencing Boiling
Point

The boiling point of a substance is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[5][6] For non-polar molecules like alkanes, the primary
intermolecular forces are London dispersion forces (a type of van der Waals force).[7] The
strength of these forces, and consequently the boiling point, is influenced by two main factors:

e Molecular Size (Chain Length): As the number of carbon atoms in an alkane chain increases,
the molecule's surface area also increases.[8][9] This allows for more points of contact
between adjacent molecules, leading to stronger London dispersion forces and a higher
boiling point.[8][10]

e Molecular Branching: For isomers with the same number of carbon atoms, increased
branching leads to a more compact, spherical shape.[7][8] This reduces the surface area
available for intermolecular contact, thereby weakening the London dispersion forces and
resulting in a lower boiling point compared to their straight-chain counterparts.[7][10][11]

Experimental Determination of Boiling Point

The boiling point of a liquid organic compound such as 3,4-diethylhexane can be accurately
determined using several laboratory methods, including distillation and the capillary method
(Thiele tube method).[12] The capillary method is particularly advantageous when only a small
amount of the substance is available.[12]

Detailed Protocol: Capillary Method

This protocol outlines the steps for determining the boiling point of 3,4-diethylhexane using the
capillary method.

Apparatus:
e Thiele tube
e Thermometer (-10 to 200 °C range)

o Small test tube (Durham tube)
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e Capillary tube (sealed at one end)

* Rubber band or wire for attachment

e Heating source (Bunsen burner or hot plate)
o Heat-transfer fluid (mineral oil or silicone oil)
e Stand and clamp

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of 3,4-diethylhexane is placed
into the small test tube.[12]

o Capillary Tube Insertion: A capillary tube, with its open end facing down, is inserted into the
liquid in the test tube.[12][13]

o Apparatus Assembly: The test tube is securely attached to the thermometer using a rubber
band. The bulb of the thermometer and the bottom of the test tube should be level.

e Thiele Tube Setup: The thermometer and test tube assembly are inserted into the Thiele
tube, ensuring the sample is immersed in the heat-transfer fluid.

e Heating: The side arm of the Thiele tube is gently heated.[12] This design promotes
convection currents, ensuring uniform heat distribution throughout the oil bath.

o Observation: As the temperature rises, the air trapped in the capillary tube will expand and
slowly bubble out. As the boiling point is approached, a rapid and continuous stream of
bubbles will emerge from the open end of the capillary tube.[12]

» Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and
the liquid just begins to be drawn back into the capillary tube.[6][12] This indicates that the
vapor pressure of the sample is equal to the atmospheric pressure.[6]

o Recording: The temperature is recorded at this point. For accuracy, the determination can be
repeated.
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Logical Relationship: Molecular Structure and
Boiling Point

The following diagram illustrates the conceptual relationship between the molecular

characteristics of alkanes and their resulting boiling points.

Relationship between Alkane Structure and Boiling Point
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Caption: Influence of molecular weight and branching on boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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